Cas no 116529-60-3 (2-Bromo-3,5-dinitrobenzoic acid)

• Product Name: 2-Bromo-3,5-dinitrobenzoic acid
• CAS No: 116529-60-3
• MF: C₇H₃BrN₂O₆
• MW: 291.012521028519
• MDL: MFCD00458630
• CID: 133747
• PubChem ID: 3769937
• Update Time: 2025-04-19

2-Bromo-3,5-dinitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,5-dinitrobenzoic acid
• Benzoic acid,2-bromo-3,5-dinitro-
• 2-Brom-3,5-dinitro-benzoesaeure
• Benzoic acid,2-bromo-3,5-dinitro
• STK365755
• OR3735
• Benzoic acid, 2-bromo-3,5-dinitro-
• AS00958
• AK105137
• AB0030588
• AX8225447
• X2794
• ST51057593
• ST24040071
• CK2225
• AMY2965
• SY109983
• MFCD00458630
• SCHEMBL13338213
• 2-Bromo-3,5-dinitrobenzoic acid, 95%, AldrichCPR
• CS-0186573
• DTXSID40396171
• AS-18831
• 116529-60-3
• 2-Bromo-3,5-dinitrobenzoicacid
• AC-28564
• AKOS005442714
• DTXCID70347030

• MDL： MFCD00458630
• Inchi： 1S/C7H3BrN2O6/c8-6-4(7(11)12)1-3(9(13)14)2-5(6)10(15)16/h1-2H,(H,11,12)
• InChI Key： BBKJKUFARRJPRP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(=O)O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.91700
• Monoisotopic Mass: 289.917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• XLogP3: 1.8

Experimental Properties

• Density: 2.051
• Melting Point: 213 ºC
• Boiling Point: 382.6°Cat760mmHg
• Flash Point: 185.2°C
• Refractive Index: 1.685
• PSA: 128.94000
• LogP: 3.01010
• Sensitiveness: Light Sensitive

2-Bromo-3,5-dinitrobenzoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives